![molecular formula C10H13N3O B2741721 1-(Pyridine-3-carbonyl)pyrrolidin-3-amine CAS No. 1247665-20-8](/img/structure/B2741721.png)
1-(Pyridine-3-carbonyl)pyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(Pyridine-3-carbonyl)pyrrolidin-3-amine” is a derivative of pyrrolidine . Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound’s IUPAC name is (4-amino-2,2-dimethylpyrrolidin-1-yl) (pyridin-3-yl)methanone dihydrochloride .
Synthesis Analysis
The synthesis of pyrrolidine derivatives involves ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings . The reaction of various 1,6-enynes with N2CHSiMe3 in the presence of RuCl(COD)Cp* as catalyst precursor leads to the general formation of alkenylbicyclo[3.1.0]hexanes .Molecular Structure Analysis
The pyrrolidine ring is characterized by sp3-hybridization, contributing to the stereochemistry of the molecule . One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives are diverse and depend on the specific substituents present on the pyrrolidine ring . The reaction of various 1,6-enynes with N2CHSiMe3 in the presence of RuCl(COD)Cp* as catalyst precursor leads to the general formation of alkenylbicyclo[3.1.0]hexanes .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 292.21 . It is a powder at room temperature .Scientific Research Applications
Pyrrole and Pyrrole Derivatives
1-(Pyridine-3-carbonyl)pyrrolidin-3-amine belongs to the class of pyrrole derivatives. Pyrrole derivatives are significant due to their aromatic character and lack of basicity. These compounds are widely used in the synthesis of various chemicals. For example, pyrrolidines and pyrrolidinones, which are closely related to this compound, are used as intermediates, wetting agents, and solvents with relatively low toxicity. They also form electrically conducting films in polypyrroles (Anderson & Liu, 2000).
XPS of Nitrogen-Containing Functional Groups
The binding energy of nitrogen-containing functional groups, like those in this compound, on activated carbon surfaces, can be studied using X-ray photoelectron spectroscopy (XPS). This technique aids in understanding the electronic structure and chemical environment of nitrogen in compounds like this compound, which is crucial for various applications in material science (Jansen & van Bekkum, 1995).
Chemical Synthesis and Characterization
Compounds like this compound are important in synthesizing complex chemical structures. Their role in forming complexes, as demonstrated in the synthesis and characterization of trans-[Co(III)(bpb)(amine)2]X, highlights their importance in inorganic chemistry and materials science (Amirnasr et al., 2002).
Catalysis and Organic Synthesis
In organic synthesis, compounds similar to this compound are used in catalytic reactions. They participate in various organic transformations, such as the redox-annulations of cyclic amines with α,β-unsaturated carbonyl compounds. This kind of reaction is crucial for synthesizing pyrroles and pyrrolidines, which are important in medicinal chemistry and materials science (Kang et al., 2015).
Ruthenium-Catalyzed Oxidation Reactions
The ruthenium-catalyzed oxidation of N-acyl cyclic amines, closely related to this compound, demonstrates the compound's potential in producing N-acyl amino acids. This type of reaction represents a novel approach in which the C-N bond is selectively cleaved, indicating potential applications in synthetic organic chemistry (Ito et al., 2005).
Mechanism of Action
The mechanism of action of pyrrolidine derivatives depends on their specific structure and the target they interact with . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Safety and Hazards
Future Directions
The pyrrolidine scaffold is a versatile structure in drug discovery, and there is a great interest in this saturated scaffold due to its ability to efficiently explore the pharmacophore space . Future directions in the design of new pyrrolidine compounds with different biological profiles could involve the exploration of different substituents and stereochemistries .
properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-pyridin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c11-9-3-5-13(7-9)10(14)8-2-1-4-12-6-8/h1-2,4,6,9H,3,5,7,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJVNTKMFHUJTAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C(=O)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.